Cas no 215867-87-1 (2-(Chloromethyl)-4-(trifluoromethyl)pyridine)
2-(Chloromethyl)-4-(trifluoromethyl)pyridine is a versatile heterocyclic compound featuring both a reactive chloromethyl group and a trifluoromethyl substituent on a pyridine ring. The chloromethyl moiety enables further functionalization through nucleophilic substitution, making it a valuable intermediate in organic synthesis. The electron-withdrawing trifluoromethyl group enhances the compound's utility in pharmaceutical and agrochemical applications, where such motifs are often sought for their metabolic stability and lipophilicity. Its pyridine core further contributes to its reactivity and binding properties in coordination chemistry. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and structural diversity for advanced synthetic routes.
215867-87-1 structure
Product Name:2-(Chloromethyl)-4-(trifluoromethyl)pyridine
CAS No:215867-87-1
MF:C7H5ClF3N
MW:195.569511175156
MDL:MFCD10697599
CID:1071801
PubChem ID:18361870
Update Time:2025-06-07
2-(Chloromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-4-(trifluoromethyl)pyridine
- AB60026
- AGN-PC-01UYJ8
- AK138041
- MolPort-020-313-579
- PYRIDINE, 2-(CHLOROMETHYL)-4-(TRIFLUOROMETHYL)-
- RP11533
- SureCN1843485
- 2-chloromethyl-4-(trifluoromethyl)pyridine
- KAGAMWQQBRRVBH-UHFFFAOYSA-N
- 7334AD
- 2-chloromethyl-4-trifluoromethylpyridine
- AMY3095
- DTXSID00593109
- F12159
- AKOS006304604
- MFCD10697599
- A879014
- AG-0707
- SY045804
- J-506292
- SCHEMBL1843485
- 215867-87-1
-
- MDL： MFCD10697599
- Inchi： 1S/C7H5ClF3N/c8-4-6-3-5(1-2-12-6)7(9,10)11/h1-3H,4H2
- InChI Key： KAGAMWQQBRRVBH-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C(F)(F)F)C=CN=1
Computed Properties
- Exact Mass: 195.00635
- Monoisotopic Mass: 195.0062613g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12.9
Experimental Properties
- Density: 1.359
- Boiling Point: 199.6°C at 760 mmHg
- Flash Point: 74.5°C
- Refractive Index: 1.455
- PSA: 12.89
2-(Chloromethyl)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023004491-250mg |
2-Chloromethyl-4-(trifluoromethyl)pyridine |
215867-87-1 | 95% | 250mg |
$169.35 | 2023-09-02 | |
| Alichem | A023004491-1g |
2-Chloromethyl-4-(trifluoromethyl)pyridine |
215867-87-1 | 95% | 1g |
$423.30 | 2023-09-02 | |
| Chemenu | CM171355-1g |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95% | 1g |
$393 | 2021-08-05 | |
| Chemenu | CM171355-5g |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95% | 5g |
$1197 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BM220-200mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95+% | 200mg |
961.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BM220-50mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95+% | 50mg |
384.0CNY | 2021-08-04 | |
| Chemenu | CM171355-250mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95%+ | 250mg |
$155 | 2023-01-03 | |
| Chemenu | CM171355-1g |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95%+ | 1g |
$438 | 2023-01-03 | |
| Chemenu | CM171355-5g |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95%+ | 5g |
$1487 | 2023-01-03 | |
| Apollo Scientific | PC200260-250mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine |
215867-87-1 | 95% | 250mg |
£179.00 | 2023-09-02 |
2-(Chloromethyl)-4-(trifluoromethyl)pyridine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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